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Compound Name: Brazilane

Cat. No.: B1254921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of brazilin and its derivatives, a class of

natural compounds demonstrating significant therapeutic potential. Brazilin, a homoisoflavonoid

extracted from the heartwood of trees belonging to the Caesalpinia genus, has been historically

used as a dye.[1] Modern scientific investigation has unveiled its diverse pharmacological

activities, including anticancer, anti-inflammatory, antioxidant, and neuroprotective properties,

establishing it as a valuable lead compound in drug discovery.[1][2] This document details the

chemical properties, synthesis, biological activities, and underlying mechanisms of action of

brazilin and its key derivatives.

Core Properties and Structure
Brazilin's chemical structure is the foundation of its biological activity. It is a polyphenolic

compound with the chemical formula C₁₆H₁₄O₅.[3] Its oxidized form, brazilein, is responsible for

the characteristic red color.[1][2] The core structure of brazilin has been a target for synthetic

modification to enhance its therapeutic properties and explore structure-activity relationships

(SAR).

Quantitative Biological Activity
The therapeutic potential of brazilin and its derivatives is underscored by their potent activity in

various biological assays. The following tables summarize the key quantitative data, providing a

comparative overview of their efficacy.
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Anticancer Activity
Brazilin and its derivatives have demonstrated significant cytotoxic effects against a range of

cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) values are presented in the

table below.

Compound/Derivati
ve

Cell Line IC₅₀ (µM) Reference

Brazilin 4T1 (Breast Cancer) 3.7 [4]

Brazilin
MDA-MB-231 (Breast

Cancer)
>80 [5]

Brazilin-(OMe)₃
MDA-MB-231 (Breast

Cancer)
>80 [5]

Brazilin-(OAc)₃
MDA-MB-231 (Breast

Cancer)
>80 [5]

Brazilin
MCF7 (Breast

Cancer)
>80 [5]

Brazilin-(OAc)₃
MCF7 (Breast

Cancer)
49.97 [5]

Aza-brazilan

derivative 39

SMMC-7721, A549,

HCT-116, MCF-7
0.56 - 1.51 [6]

Aza-brazilan

derivative 55

SMMC-7721, A549,

HCT-116, MCF-7
0.52 - 1.30 [6]

Aza-brazilan

derivative 57

MCF-7 (Breast

Cancer)
0.35 [6]

Anti-inflammatory and Antioxidant Activity
Brazilin and its derivatives exhibit potent anti-inflammatory and antioxidant properties. Their

efficacy is quantified by IC₅₀ or EC₅₀ values in various assays.
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Compound/Derivati
ve

Assay IC₅₀/EC₅₀ (µg/mL) Reference

Brazilin
DPPH radical

scavenging
0.067 [7]

Neoprotosappanin
DPPH radical

scavenging
0.375 [7]

Brazilin β-carotene bleaching 52.1 [8]

Brazilin-rich extract

(BRE)
β-carotene bleaching 60.5 [8]

Key Signaling Pathways and Mechanisms of Action
The biological activities of brazilin and its derivatives are attributed to their modulation of key

cellular signaling pathways. This section provides a visual representation of these pathways

using Graphviz (DOT language), illustrating the points of intervention by these compounds.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammation. Brazilin

and its derivatives have been shown to inhibit this pathway, thereby reducing the expression of

pro-inflammatory genes.[9][10]
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1. Preparation of Plant Material
(Dried and powdered heartwood)

2. Maceration/Reflux Extraction
(e.g., with 95% ethanol)

3. Filtration and Concentration
(Rotary evaporation)

4. Fractionation
(e.g., Silica gel column chromatography)

5. Purification
(e.g., Sephadex LH-20 column, HPLC)

6. Characterization
(NMR, Mass Spectrometry)

Pure Brazilin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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